N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-[6-(trifluoromethyl)pyridin-2-yl]oxyazetidine-1-carboxamide
• InChI: InChI=1S/C18H16F3N3O4/c19-18(20,21)15-2-1-3-16(23-15)28-12-8-24(9-12)17(25)22-7-11-4-5-13-14(6-11)27-10-26-13/h1-6,12H,7-10H2,(H,22,25)
• InChI Key: HUAZETGHQMBSHS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NCC2=CC3=C(C=C2)OCO3)OC4=CC=CC(=N4)C(F)(F)F
• Molecular Formula: C18H16F3N3O4
• Molecular Weight: 395.3 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C18H16F3N3O4 and its molecular weight is 395.338. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antidepressant and Nootropic Agents

  A study discusses the synthesis and pharmacological activity of Schiff’s bases and 2-azetidinones derived from isonocotinyl hydrazone, showing potential as antidepressant and nootropic agents. This highlights the interest in azetidine-containing compounds for developing central nervous system (CNS) active drugs (Asha B. Thomas et al., 2016).

• Anti-Inflammatory and Analgesic Agents

  Research on novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone has shown anti-inflammatory and analgesic activities, indicating the potential of such structures in drug development (A. Abu‐Hashem et al., 2020).

Antimicrobial and Antitubercular Activities

• Antitubercular Scaffold

  A study on the synthesis of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide demonstrates its promising anti-tubercular activity, underscoring the significance of azetidine cores in antibacterial research (Urja D. Nimbalkar et al., 2018).

• Antimicrobial Activity

  The synthesis and study of the antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides offer insights into the development of new antimicrobial agents, highlighting the versatility of heterocyclic compounds in addressing resistance issues (S. Kolisnyk et al., 2015).

Synthesis and Chemical Properties

• Ring-Expansion Reactions: Research on ring-expansion reactions of epoxy amides and enamides to produce functionalized azetidines and other cyclic compounds demonstrates the chemical versatility of azetidine derivatives in synthesizing complex molecular architectures (Suraj & K. Swamy, 2022).